Cas no 1341540-28-0 (2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1341540-28-0
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5977227
• PubChem ID: 64452425
• Update Time: 2025-05-21

2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanamide, α,3-dimethyl-α-(methylamino)-
• 2-Methyl-3-(3-methyl-1h-pyrazol-1-yl)-2-(methylamino)propanamide
• EN300-1123168
• CS-0292652
• AKOS013776027
• 1341540-28-0
• 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide

• Inchi： 1S/C9H16N4O/c1-7-4-5-13(12-7)6-9(2,11-3)8(10)14/h4-5,11H,6H2,1-3H3,(H2,10,14)
• InChI Key： HNGKZSFLZVCHKD-UHFFFAOYSA-N
• SMILES： C(N1C=CC(C)=N1)C(C)(NC)C(=O)N

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 375.4±42.0 °C(Predicted)
• pka: 15.76±0.50(Predicted)

Additional information on 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide

Recent Advances in the Study of 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS: 1341540-28-0)

The compound 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS: 1341540-28-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and propanamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of optimizing reaction conditions, such as temperature and catalyst selection, to achieve higher efficiency. This advancement is critical for further preclinical and clinical development.

Pharmacological evaluations of 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide have revealed its potential as a modulator of specific biological targets. For instance, a recent in vitro study demonstrated its affinity for certain kinase enzymes, suggesting possible applications in oncology. The compound exhibited inhibitory activity against a subset of kinases involved in cell proliferation and survival pathways. These findings were further supported by molecular docking studies, which provided insights into the binding interactions and structural requirements for activity.

In addition to its kinase inhibitory properties, 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide has been investigated for its neuroprotective effects. A 2023 study in Neuropharmacology reported that the compound could attenuate oxidative stress and inflammation in neuronal cells, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized both cell-based assays and animal models to validate these effects, underscoring the compound's multifaceted pharmacological profile.

Despite these promising findings, challenges remain in the development of 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance these properties, with some derivatives showing improved pharmacokinetic profiles in preclinical models.

In conclusion, 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS: 1341540-28-0) represents a promising candidate for various therapeutic applications, supported by recent advances in synthesis, pharmacological characterization, and mechanistic studies. Continued research is essential to fully elucidate its potential and overcome existing challenges, paving the way for its eventual clinical translation.